Thorium

Specification

• CAS No.: 7440-29-1
• Molecular Formula: Th
• Molecular Weight: 232.038 g/mol
• IUPAC Name: thorium
• Standard InChI: InChI=1S/Th
• Standard InChI Key: ZSLUVFAKFWKJRC-UHFFFAOYSA-N
• Impurities: The purest specimens often contain several tenths of a percent of the oxide.; The crude alloy contains 4.1-7.0% Zn.
• SMILES: [Th]
• Canonical SMILES: [Th]
• Boiling Point: 4788 °C
• Colorform: Soft gray-white metal; cubic; Grayish-white, lustrous, radioactive, metal; somewhat ductile and malleable
• Melting Point: 1750 °C

Introduction

Fundamental Properties of Thorium

Basic Identification and Classification

Thorium is a metallic element with the symbol Th and atomic number 90. It belongs to the actinoid series in period 7 of the periodic table and is classified in the f-block of elements. In its pure state, thorium appears as a silvery-white metal that remains stable in air for several months, though it gradually tarnishes to gray and eventually black when contaminated with its oxide. The element has a ground state electronic configuration of [Rn].6d².7s² with a shell structure of 2.8.18.32.18.10.2, containing a total of 90 electrons.

Physical Characteristics

Thorium possesses remarkable physical properties that make it valuable for various applications. The element exhibits high density and exceptional thermal properties, particularly in its oxide form.

Property	Value	Unit
Atomic number	90	-
Relative atomic mass	232.0377	g/mol
Standard state	Solid at 298K	-
Density (solid)	11,724	kg/m³
Molar volume	19.80	cm³
Melting point	2023 (1750)	K (°C)
Boiling point	5061 (4788)	K (°C)
Thermal conductivity	54	W/m⁻¹K⁻¹
Heat of fusion	13.81	kJ/mol

Particularly noteworthy is that thorium oxide has an exceptionally high melting point of 3300°C, which is among the highest of all oxides. This property is exceeded by only a few elements such as tungsten and compounds like tantalum carbide.

Chemical Behavior

Thorium displays interesting chemical reactivity that affects its handling and applications. It reacts slowly with water and shows resistance to most common acids except hydrochloric acid. When in a powdered form, thorium metal can be pyrophoric, requiring careful handling to prevent spontaneous ignition. When heated in air, thorium turnings burn intensely with a brilliant white light.

The element's chemical stability in certain forms contrasts with its reactivity in others, creating both challenges and opportunities for its industrial and research applications.

Historical Context and Discovery

Discovery and Naming

Thorium was discovered in 1828 by Swedish chemist Jöns Jakob Berzelius, who named the element after Thor, the Norse god of thunder. This discovery came during a period of rapid identification of new elements in the early 19th century as analytical techniques improved.

The element was initially identified in a mineral sample that would later be recognized as containing multiple rare earth elements. Berzelius's meticulous work allowed him to isolate and characterize this new element, adding to his already substantial contributions to chemistry and the periodic table.

Early Research and Applications

Following its discovery, thorium found various applications before its radioactive properties were fully understood. One of the most notable early uses was in gas mantles for lighting, where thorium oxide provided an intense white light when heated.

The understanding of thorium's properties evolved significantly after Henri Becquerel discovered radioactivity in 1896, leading to greater recognition of thorium's radioactive nature and potential energy applications.

Natural Occurrence and Abundance

Geological Distribution

Thorium is relatively abundant in the Earth's crust, with concentrations significantly higher than those of uranium. It is found primarily in igneous rocks and heavy mineral sands. The element is estimated to be three to four times more abundant in nature than uranium, making it potentially more accessible as a resource.

Thorium occurs naturally as thorium-232, which has an extremely long half-life of approximately 14 billion years. This isotope accounts for virtually all natural thorium, making isotopic separation unnecessary—a significant advantage over uranium, which requires enrichment of the rare U-235 isotope for most applications.

Primary Mineral Sources

The principal minerals containing significant amounts of thorium include thorite (ThSiO₄) and thorianite (ThO₂), with deposits found in locations including New England in the United States and various other sites globally. India, in particular, has substantial thorium deposits, which has influenced that country's interest in thorium-based nuclear energy programs.

Other thorium-bearing minerals include monazite, a phosphate mineral that often contains thorium along with rare earth elements. These minerals represent potential sources for thorium extraction should demand increase with the development of thorium-based nuclear technologies.

Thorium in Nuclear Energy

The Thorium Fuel Cycle

The thorium fuel cycle differs significantly from the conventional uranium-plutonium cycle used in most current nuclear reactors. The thorium cycle has several potential advantages:

• Greater abundance of thorium compared to uranium

• Reduced production of transuranic elements

• Different waste profile that may present fewer long-term storage challenges

• Potentially enhanced proliferation resistance compared to uranium-plutonium cycles

International Research Initiatives

Several countries have maintained active research programs into thorium-based nuclear energy. Notable programs include:

• China: In 2021, China completed its first experimental thorium-based nuclear reactor located in the Gobi Desert. This facility will undergo testing over several years, with plans for potential expansion if successful.

• India: Due to its abundant thorium reserves and limited uranium resources, India has maintained a consistent interest in thorium fuel cycle development as part of its three-stage nuclear program.

• Other Nations: The United States, United Kingdom, Germany, the Netherlands, Japan, and France have all conducted research on thorium utilization in various reactor designs.

The International Atomic Energy Agency (IAEA) has supported thorium research through coordinated projects, recently publishing comprehensive analyses of thorium's potential in nuclear energy systems.

Reactor Designs for Thorium Utilization

Several reactor designs have been proposed or tested for optimal thorium utilization:

• Molten Salt Reactors (MSRs): These designs, where the reactor coolant and fuel exist as a mixture of hot molten salts, are particularly well-suited for thorium. The high operating temperatures increase electricity production efficiency.

• Advanced Heavy Water Reactors: Developed particularly in India, these designs aim to utilize thorium in a heavy water moderated system.

• High-Temperature Gas-Cooled Reactors: These can potentially use thorium in various fuel forms, including pebble bed designs.

Despite the technical promise, widespread adoption of thorium fuel cycles faces challenges including the need for specialized infrastructure and the established dominance of uranium fuel cycles in existing nuclear industries.

Compound	Species	Exposure Duration	Effect
Thorium dioxide	Rabbit	10-11 exposures, 5 days/week, 6 hours/day	No change in RBC counts
Thorium tetrafluoride	Dog	51 exposures, 5 days/week, 6 hours/day	Decreased RBC and filamented neutrophils
Thorium oxalate	Dog	45 exposures, 5 days/week, 6 hours/day	Decreased RBC counts

Long-term inhalation studies in rats exposed to thorium dioxide for one year showed no significant histological alterations in respiratory, hematological, muscular/skeletal, hepatic, renal, or immunological systems at the doses tested.

Dermal Exposure Effects

Studies of dermal exposure to thorium nitrate in rats over 15 days demonstrated:

• Hyperkeratinization at all tested dose levels

• Mild acanthosis at higher doses

• Mild edema of seminiferous tubules at all tested doses

• Desquamation of sperm at higher doses

These findings indicate that thorium compounds can have dermatological and reproductive effects through skin contact.

Current Research and Future Prospects

Advanced Reactor Concepts

Research into thorium utilization continues to advance, with particular focus on Generation IV reactor designs. The Molten Salt Fast Reactor (MSFR) project being developed by CNRS in France represents one example of ongoing research incorporating thorium into advanced nuclear systems.

These next-generation designs aim to address challenges in current nuclear technology including enhanced safety, proliferation resistance, and waste management—areas where thorium cycles may offer advantages.